Cas no 158667-07-3 (Benzoyl chloride,2-(2-propen-1-ylthio)-)

• Product Name: Benzoyl chloride,2-(2-propen-1-ylthio)-
• CAS No: 158667-07-3
• MF: C₁₀H₉ClOS
• MW: 212.695860624313
• CID: 108966
• PubChem ID: 45081985
• Update Time: 2025-04-18

Benzoyl chloride,2-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-(2-propen-1-ylthio)-
• 2-prop-2-enylsulfanylbenzoyl chloride
• Benzoyl chloride, 2-(2-propenylthio)- (9CI)
• DTXSID70665009
• 2-[(Prop-2-en-1-yl)sulfanyl]benzoyl chloride
• 2-(Allylsulfanyl)benzoyl chloride
• SCHEMBL11756536
• 158667-07-3

• Inchi： 1S/C10H9ClOS/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h2-6H,1,7H2
• InChI Key： JAWOOMCTNOHBHC-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1SCC=C)=O

Computed Properties

• Exact Mass: 212.00637
• Monoisotopic Mass: 212.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 17.07